Cas no 2640897-70-5 (4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole)

• Product Name: 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole
• CAS No: 2640897-70-5
• MF: C₁₄H₁₈N₂O₂S₂
• MW: 310.434920787811
• CID: 5318375
• PubChem ID: 154829587
• Update Time: 2025-06-12

4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-1-piperidinyl)-4-(methylsulfonyl)benzothiazole
• F6754-6783
• AKOS040724686
• 2640897-70-5
• 4-methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole
• 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole

• Inchi： 1S/C14H18N2O2S2/c1-10-5-4-8-16(9-10)14-15-13-11(19-14)6-3-7-12(13)20(2,17)18/h3,6-7,10H,4-5,8-9H2,1-2H3
• InChI Key： GXWZHLPOATXJFU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N1CCCC(C)C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 310.08097017g/mol
• Monoisotopic Mass: 310.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.3±56.0 °C(Predicted)
• pka: 1.71±0.10(Predicted)

Additional information on 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole

Introduction to 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole (CAS No. 2640897-70-5)

4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2640897-70-5, belongs to the benzothiazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities. The presence of a methanesulfonyl group and a 3-methylpiperidine moiety in its structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further exploration in medicinal chemistry.

The benzothiazole core is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological effects ranging from antimicrobial to anti-inflammatory properties. The introduction of the 4-methanesulfonyl substituent enhances the compound's solubility and binding affinity, while the 3-methylpiperidine group contributes to its metabolic stability and pharmacokinetic profile. These features make 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole an attractive scaffold for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the methanesulfonyl group may interact with acidic residues in protein active sites, while the 3-methylpiperidine moiety could form hydrogen bonds with polar regions of the target molecule. This dual interaction mechanism could be exploited to develop drugs with enhanced efficacy and reduced side effects.

In the context of contemporary pharmaceutical research, 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole has been investigated for its potential role in treating neurological disorders. Preliminary studies indicate that this compound may modulate neurotransmitter activity by interacting with specific receptors or enzymes involved in neural signaling pathways. The benzothiazole scaffold is particularly interesting in this regard, as it has been shown to penetrate the blood-brain barrier effectively, a critical factor for therapeutic agents targeting central nervous system disorders.

The synthesis of 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only facilitate the production of this compound but also provide insights into potential modifications that could enhance its pharmacological properties.

From a regulatory perspective, the development of new pharmaceutical compounds like 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole must adhere to stringent guidelines to ensure safety and efficacy. Regulatory agencies require comprehensive toxicological studies and preclinical trials before any new drug can enter clinical testing. The unique structure of this compound presents both challenges and opportunities in meeting these regulatory requirements. For instance, its complex molecular architecture may necessitate innovative analytical techniques for quality control, while its predicted biological activity offers hope for addressing unmet medical needs.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole interacts with potential targets such as kinases or ion channels. These simulations help researchers identify key binding residues and optimize the compound's structure for improved potency. Additionally, virtual screening techniques have been employed to identify analogs of this compound that may exhibit enhanced biological activity or reduced toxicity.

Future directions in the study of 4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole include exploring its mechanism of action in detail through biochemical assays and cellular studies. Understanding how this compound affects specific biological pathways will provide valuable insights into its therapeutic potential and help guide further development efforts. Moreover, interdisciplinary approaches combining chemistry, biology, and computer science will be essential in unlocking the full potential of this promising molecule.

In conclusion,4-Methanesulfonyl-2-(3-methylpiperidin-1-yl)-1,3-benzothiazole (CAS No. 2640897-70-5) represents an exciting opportunity in pharmaceutical research due to its unique structural features and predicted biological activities. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic applications. As research progresses,this compound will likely play a significant role in addressing some of the most challenging medical conditions facing humanity today.